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Compound of Interest

Compound Name: C.I. Mordant yellow 12

Cat. No.: B3276742 Get Quote

An evaluation of chromogenic reagents for sensitive and reliable aluminum quantification in

research and quality control.

Introduction

Quantitative analysis of aluminum is crucial in various fields, including environmental

monitoring, clinical diagnostics, and industrial quality control. While instrumental techniques like

Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma-Optical Emission

Spectrometry (ICP-OES) offer high sensitivity, spectrophotometric methods provide a cost-

effective, accessible, and often sufficiently sensitive alternative. This guide provides a

comparative overview of several established chromogenic reagents for the spectrophotometric

determination of aluminum.

Initial investigation into the use of C.I. Mordant Yellow 12 for this application did not yield

sufficient validation data in peer-reviewed literature. Therefore, this guide focuses on a

comparison of well-documented and validated alternative reagents: Eriochrome Cyanine R,

Alizarin Red S, Morin, and Xylenol Orange. The performance characteristics and experimental

protocols for each are presented to aid researchers, scientists, and drug development

professionals in selecting the most suitable method for their specific analytical needs.
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The selection of a suitable chromogenic reagent for aluminum analysis depends on several

factors, including the required sensitivity, the concentration range of interest, and the

composition of the sample matrix. The following table summarizes the key performance

parameters of four commonly used reagents.

Parameter
Eriochrome
Cyanine R

Alizarin Red S Morin
Xylenol
Orange

Wavelength

(λmax)
535 nm[1]

475 - 510 nm[2]

[3]
421 nm[4]

550 - 554 nm[5]

[6]

Linear Range
0.02 - 0.3

mg/L[1]

0.005 - 0.320

mg/L[3]

0.01 - 5.0

mg/L[4]

0.0432 - 0.864

mg/L[5]

Limit of Detection

(LOD)
0.002 mg/L[7] 0.002 mg/L[3]

300 nM (~0.008

mg/L)[8][9]

Not explicitly

stated

Limit of

Quantification

(LOQ)

0.0126 mg/L[7] 0.005 mg/L[3]
Not explicitly

stated

Not explicitly

stated

Molar

Absorptivity

Not explicitly

stated

Not explicitly

stated

5.3 x 10³ L mol⁻¹

cm⁻¹[4]

2.45 x 10⁴ L

mol⁻¹ cm⁻¹[6]

Optimal pH 6.0[1] 4.5 - 4.6[3]

Acidic (0.0001-

0.0015 M

H₂SO₄)[4]

3.0 - 3.8[5]

Interferences

Fluoride,

polyphosphates,

iron[1]

Iron, titanium[2]

Over 50 cations

and anions

studied[4]

Iron(II), Iron(III)

[10]

Experimental Protocols
Detailed methodologies are essential for reproducible and accurate results. Below are the

summarized experimental protocols for each of the compared spectrophotometric methods.

Eriochrome Cyanine R Method[1][12][13]
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This method is based on the formation of a red to pink complex between aluminum and

Eriochrome Cyanine R dye in a buffered solution at pH 6.0.

Reagents:

Stock aluminum solution

Standard aluminum solution

Sulfuric acid (0.02N)

Ascorbic acid solution

Buffer reagent (sodium acetate/acetic acid)

Eriochrome Cyanine R dye solution

EDTA solution (for blank preparation)

Procedure:

Collect and prepare the sample. If necessary, digest the sample to determine total

recoverable aluminum.

To a 25 mL volumetric flask, add a suitable aliquot of the sample.

Add 0.5 mL of 0.02N sulfuric acid.

Add 0.5 mL of ascorbic acid solution to overcome interference from iron.

Add 5.0 mL of the buffer solution and mix.

Add 2.5 mL of the Eriochrome Cyanine R dye solution and dilute to the mark with deionized

water.

For the blank, prepare a separate sample aliquot and add 0.5 mL of EDTA solution before

the addition of the dye.

Allow the color to develop for at least 5 minutes but no longer than 15 minutes.
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Measure the absorbance at 535 nm against the EDTA-containing blank.

Determine the aluminum concentration from a calibration curve prepared with standard

aluminum solutions.

Alizarin Red S Method[2][3][10][14]
This method involves the reaction of aluminum with Alizarin Red S to form a reddish-orange

complex in a slightly acidic medium.

Reagents:

Stock aluminum solution

Standard aluminum solution

Alizarin Red S solution (e.g., 0.15% m/v)

Buffer solution (e.g., sodium acetate/acetic acid, pH 4.5)

Ascorbic acid solution (as a masking agent for iron)

Surfactant solution (e.g., polyvinylpyrrolidone) (optional, for sensitivity enhancement)

Procedure:

Pipette a known volume of the sample into a 25 mL volumetric flask.

Add 2 mL of ascorbic acid solution to mask iron interference and mix.

Add 10 mL of the buffer solution.

Add 2 mL of the Alizarin Red S solution.

(Optional) Add the surfactant solution.

Dilute to the mark with deionized water and mix well.

Allow the reaction to proceed for the optimal color development time (e.g., 15 minutes).
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Measure the absorbance at the wavelength of maximum absorption (typically around 475-

510 nm) against a reagent blank.

Calculate the aluminum concentration using a calibration curve.

Morin Method[4][9]
This method utilizes the reaction of aluminum with morin in an acidic ethanolic medium to form

a yellow fluorescent chelate.

Reagents:

Stock aluminum solution

Standard aluminum solution

Morin solution (in ethanol)

Sulfuric acid solution (for pH adjustment)

Ethanol

Procedure:

Place an aliquot of the sample solution into a suitable volumetric flask.

Add the required volume of ethanolic morin solution.

Adjust the acidity of the solution using sulfuric acid to the optimal range (0.0001-0.0015 M).

Dilute to the final volume with 50% ethanol.

The reaction is instantaneous, and the absorbance should be measured promptly.

Measure the absorbance at 421 nm against a reagent blank.

Determine the aluminum concentration from a standard calibration curve.

Xylenol Orange Method[5][6][11]
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In this method, aluminum forms a red complex with Xylenol Orange in an acidic buffer.

Reagents:

Stock aluminum solution

Standard aluminum solution

Xylenol Orange solution

Buffer solution (e.g., potassium hydrogen phthalate, pH 3.0-3.8)

EDTA solution (as a masking agent for iron)

Procedure:

Transfer a suitable volume of the sample into a 25 mL volumetric flask.

If iron is present, add EDTA solution to mask it.

Add 1.5 mL of the Xylenol Orange solution.

Add the buffer solution to adjust the pH to the optimal range.

Heat the solution in a water bath to accelerate the color development.

Cool the solution to room temperature and dilute to the mark with deionized water.

Measure the absorbance at approximately 550 nm against a reagent blank.

Quantify the aluminum concentration using a calibration curve.

Experimental Workflow and Signaling Pathway
Diagrams
To visualize the general process of spectrophotometric aluminum analysis and the underlying

principle, the following diagrams are provided.
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Caption: General workflow for spectrophotometric aluminum analysis.
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Caption: Principle of colorimetric detection of aluminum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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